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Compound of Interest

Compound Name: Ditetradecylamine

Cat. No.: B1582990

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of gold nanoparticles
(AuNPs) stabilized with ditetradecylamine (DDA). Ditetradecylamine, a secondary amine
with two fourteen-carbon alkyl chains, serves as a capping agent to control the size, stability,
and solubility of the nanoparticles, particularly in nonpolar organic solvents. The lipophilic
nature of the DDA shell makes these nanoparticles suitable for applications requiring
dispersion in organic media, such as catalysis in organic phases, incorporation into polymer
composites, and as intermediates for further functionalization in non-aqueous environments.

Mechanism of Stabilization

Ditetradecylamine stabilizes gold nanoparticles through the coordination of the lone pair of
electrons on the nitrogen atom to the surface of the gold nanocrystal. The two long tetradecyl
chains then extend into the surrounding solvent, creating a steric barrier that prevents the
nanoparticles from aggregating. This steric hindrance is crucial for maintaining the colloidal
stability and controlling the growth of the nanoparticles during synthesis.

Experimental Protocols

This protocol is adapted from established methods for the synthesis of gold nanoparticles using
long-chain alkylamine capping agents.
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Materials and Reagents
o Gold(lll) chloride trihydrate (HAuCls-3H20)

o Ditetradecylamine (DDA)

e Toluene (anhydrous)

e Sodium borohydride (NaBHa)

e Methanol

o Ethanol

e Deionized water (18.2 MQ-cm)
Equipment

e Round-bottom flasks

o Magnetic stirrer and stir bars

o Condenser

e Heating mantle or oil bath

e Separatory funnel

o Centrifuge and centrifuge tubes
 Ultrasonic bath

o UV-Vis spectrophotometer

e Transmission Electron Microscope (TEM)

e Dynamic Light Scattering (DLS) instrument
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Synthesis of Ditetradecylamine-Stabilized Gold
Nanoparticles (DDA-AuUNPSs)

This procedure utilizes a two-phase (Brust-Schiffrin) method to synthesize DDA-stabilized gold
nanoparticles.

1. Preparation of Solutions:
e Gold Precursor Solution: Prepare a 30 mM solution of HAuCls-3H20 in deionized water.
o DDA Solution: Prepare a 50 mM solution of ditetradecylamine in toluene.

» Reducing Agent Solution: Prepare a fresh 0.4 M solution of NaBHa4 in ice-cold deionized
water immediately before use.

2. Phase Transfer of Gold lons:

e In a 100 mL round-bottom flask, combine 30 mL of the DDA/toluene solution with 10 mL of
the HAuCls aqueous solution.

 Stir the biphasic mixture vigorously for 30 minutes. The tetrachloroaurate ions will transfer
from the aqueous phase to the organic phase, which will be indicated by the aqueous phase
becoming colorless and the organic phase turning orange-red.

o Transfer the mixture to a separatory funnel and allow the layers to separate. Discard the
lower aqueous phase.

3. Reduction and Nanoparticle Formation:

¢ Return the organic phase containing the gold-DDA complex to a round-bottom flask and
place it in an ice bath on a magnetic stirrer.

o While stirring vigorously, add the freshly prepared ice-cold NaBHa4 solution dropwise to the
organic phase.

e The solution will rapidly change color to a deep ruby red or dark brown, indicating the
formation of gold nanopatrticles.
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Continue stirring the reaction mixture for at least 4 hours to ensure complete reduction and
stabilization.

. Purification of DDA-AUNPS:

After the reaction is complete, transfer the solution to a separatory funnel and wash the
organic phase three times with deionized water to remove any remaining reducing agent and
other water-soluble byproducts.

Transfer the organic phase to a centrifuge tube.

Add an excess of methanol or ethanol (a non-solvent for the nanoparticles) to induce
precipitation of the DDA-AUNPs.

Centrifuge the mixture at 8000 rpm for 15 minutes. A dark precipitate of nanoparticles should
form at the bottom of the tube.

Discard the supernatant and re-disperse the nanopatrticle pellet in a small volume of toluene.

Repeat the precipitation and redispersion steps at least two more times to ensure high purity.

Finally, disperse the purified DDA-AUNPs in fresh toluene for storage and characterization.

Characterization of DDA-AUNPs

1.

UV-Visible Spectroscopy:

Dilute a small aliquot of the DDA-AUNP solution in toluene.

Record the UV-Vis absorption spectrum from 400 nm to 700 nm.

The presence of a surface plasmon resonance (SPR) peak, typically between 520-540 nm
for spherical gold nanopatrticles, confirms their formation.

. Transmission Electron Microscopy (TEM):

Deposit a drop of the dilute DDA-AUNP solution onto a carbon-coated copper grid and allow
the solvent to evaporate completely.
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» Image the nanoparticles using a TEM to determine their size, shape, and size distribution.

3. Dynamic Light Scattering (DLS):

e Use DLS to measure the hydrodynamic diameter and polydispersity index (PDI) of the

nanoparticles in solution. This provides information on their aggregation state.

Quantitative Data Summary

The following table summarizes the expected characterization data for DDA-stabilized gold

nanoparticles synthesized by the described protocol.

Characterization

Parameter Typical Value .
Technique
Hydrodynamic Diameter (Z- Dynamic Light Scattering
5-15nm
average) (DLS)
) ) Dynamic Light Scattering
Polydispersity Index (PDI) <0.3
(DLS)
_ Transmission Electron
Core Diameter (TEM) 4-12nm )
Microscopy (TEM)
Surface Plasmon Resonance ]
520 - 540 nm UV-Vis Spectroscopy

(Amax)

Zeta Potential

Not applicable (in non-polar

solvent)

Visualizations
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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